Cas no 902856-44-4 (methyl 4-{4-oxo-3H,4H,5H-chromeno2,3-dpyrimidin-2-yl}benzoate)

• Product Name: methyl 4-{4-oxo-3H,4H,5H-chromeno2,3-dpyrimidin-2-yl}benzoate
• CAS No: 902856-44-4
• MF: C₁₉H₁₄N₂O₄
• MW: 334.325464725494
• CID: 5424475
• Update Time: 2025-05-23

methyl 4-{4-oxo-3H,4H,5H-chromeno2,3-dpyrimidin-2-yl}benzoate Chemical and Physical Properties

Names and Identifiers

• BSEFRJJXYSQCDX-UHFFFAOYSA-N
• methyl 4-{4-oxo-3H,4H,5H-chromeno2,3-dpyrimidin-2-yl}benzoate

• Inchi： 1S/C19H14N2O4/c1-24-19(23)12-8-6-11(7-9-12)16-20-17(22)14-10-13-4-2-3-5-15(13)25-18(14)21-16/h2-9H,10H2,1H3,(H,20,21,22)
• InChI Key： BSEFRJJXYSQCDX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C2NC(=O)C3CC4=C(OC=3N=2)C=CC=C4)C=C1

Additional information on methyl 4-{4-oxo-3H,4H,5H-chromeno2,3-dpyrimidin-2-yl}benzoate

Methyl 4-{4-oxo-3H,4H,5H-chromeno[2,3-d]pyrimidin-2-yl}benzoate (CAS No. 902856-44-4): A Comprehensive Overview

Methyl 4-{4-oxo-3H,4H,5H-chromeno[2,3-d]pyrimidin-2-yl}benzoate, identified by its CAS number 902856-44-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a promising candidate for various therapeutic applications.

The molecular structure of methyl 4-{4-oxo-3H,4H,5H-chromeno[2,3-d]pyrimidin-2-yl}benzoate is characterized by the presence of a chromeno[2,3-d]pyrimidine core fused with a benzoate moiety. This architectural configuration imparts several advantageous characteristics to the compound, including enhanced stability, bioavailability, and potential interactions with biological targets. The chromeno[2,3-d]pyrimidine scaffold is particularly noteworthy, as it has been extensively studied for its pharmacological potential in various diseases.

Recent advancements in the field of drug discovery have highlighted the importance of multitargeted compounds that can interact with multiple biological pathways simultaneously. Methyl 4-{4-oxo-3H,4H,5H-chromeno[2,3-d]pyrimidin-2-yl}benzoate fits this criterion well due to its ability to modulate several key enzymes and receptors involved in metabolic disorders and inflammatory conditions. For instance, studies have demonstrated its potential role in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the pathogenesis of chronic inflammatory diseases.

The benzoate moiety in the structure of methyl 4-{4-oxo-3H,4H,5H-chromeno[2,3-d]pyrimidin-2-yl}benzoate contributes to its solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the presence of the chromeno[2,3-d]pyrimidine ring suggests that this compound may possess antioxidant and anti-inflammatory properties. These characteristics make it an attractive candidate for further investigation in the development of novel therapeutics.

In vitro studies have provided preliminary evidence supporting the pharmacological potential of methyl 4-{4-oxo-3H,4H,5H-chromeno[2,3-d]pyrimidin-2-yl}benzoate. Research has shown that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and inhibiting cell proliferation. Furthermore, it has demonstrated anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6).

The synthesis of methyl 4-{4-oxo-3H,4H,5H-chromeno[2,3-d]pyrimidin-2-yl}benzoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriately substituted pyrimidine derivatives and benzoyl chloride derivatives under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The pharmacokinetic properties of methyl 4-{4-oxo-3H,4H,5H-chromeno[2,3-d]pyrimidin-2-yl}benzoate are also an area of active investigation. Preliminary data suggest that this compound exhibits good oral bioavailability and distributes widely throughout various tissues upon administration. These findings are crucial for understanding its potential therapeutic efficacy and for designing appropriate dosing regimens.

Future research directions for methyl 4-{4-oxo-3H,4H,5H-chromeno[2,3-d]pyrimidin-2-yl}benzoate include exploring its mechanisms of action in greater detail and evaluating its efficacy in preclinical models of human diseases. Additionally, efforts are underway to develop novel derivatives of this compound that may enhance its pharmacological properties while minimizing potential side effects.

The development of new therapeutic agents relies heavily on the availability of high-quality chemical compounds such as methyl 4-{4-oxyloso-H,H,H-chromenol}[23-fdipyrimidine]-ylenobenzene. As our understanding of biological pathways continues to evolve，so does our ability to design molecules that can modulate these pathways effectively. The case study presented here underscores the importance of interdisciplinary collaboration between chemists、biologists、and pharmacologists in advancing drug discovery efforts.